![molecular formula C19H19N3O3S B2738553 N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide CAS No. 1396765-06-2](/img/structure/B2738553.png)
N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps, including heterocyclization reactions. Researchers have used various substrates to create thiophene derivatives, which are essential for medicinal chemistry and material science .
Chemical Reactions Analysis
The compound can undergo various chemical reactions, including condensation reactions like Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. These reactions play a crucial role in creating thiophene derivatives .
Scientific Research Applications
Imidazole-Based Compounds in Medicinal Chemistry
Imidazole-based compounds, such as 1-(2-ethylamino)-2-methylimidazoline, have been extensively studied for their diverse pharmacological properties. For instance, they have been evaluated as inhibitors of carbon steel corrosion in acid media, showcasing the versatility of imidazole derivatives in both medicinal and industrial applications (Cruz et al., 2004). This highlights the potential of N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide in various scientific domains, given its imidazole core.
Thiophene Derivatives in Drug Development
Thiophene derivatives have found significant applications in drug development, particularly due to their electronic properties and stability. Studies have synthesized and evaluated thiophene-incorporated compounds for their anticancer activities, such as ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, which served as a precursor for the synthesis of new heterocycles with potent activity against colon cancer cell lines (Abdel-Motaal et al., 2020). This suggests that the thiophene moiety in this compound could contribute to its bioactivity and therapeutic potential.
Benzodioxine Compounds in Biological Studies
Benzodioxine structures are commonly found in biologically active compounds, often contributing to their pharmacological effects. Although specific research on benzodioxine derivatives like this compound is scarce, related compounds have been synthesized and evaluated for their properties. For example, luminescent supramolecular assemblies based on hydrogen-bonded complexes of dithieno[3,2-b:2′,3′-d]thiophene-2-carboxylic acids with a tris(imidazoline) base have been reported, indicating the potential for such structures in the development of new materials with unique optical properties (Osterod et al., 2001).
Future Directions
properties
IUPAC Name |
N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3S/c1-22-11-13(17-7-4-10-26-17)21-18(22)8-9-20-19(23)16-12-24-14-5-2-3-6-15(14)25-16/h2-7,10-11,16H,8-9,12H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJQIUASEUXMCMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1CCNC(=O)C2COC3=CC=CC=C3O2)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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